Cas no 61761-79-3 (3-Furancarboxylic acid, 5-(hydroxymethyl)-2-phenyl-)

• Product Name: 3-Furancarboxylic acid, 5-(hydroxymethyl)-2-phenyl-
• CAS No: 61761-79-3
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 467125
• PubChem ID: 12287420
• Update Time: 2025-04-19

3-Furancarboxylic acid, 5-(hydroxymethyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 5-(hydroxymethyl)-2-phenyl-
• 5-(hydroxymethyl)-2-phenylfuran-3-carboxylic acid
• DTXSID40484608
• 61761-79-3

• Inchi： 1S/C12H10O4/c13-7-9-6-10(12(14)15)11(16-9)8-4-2-1-3-5-8/h1-6,13H,7H2,(H,14,15)
• InChI Key： SDZNCKAJCPXOQG-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC(C(=O)O)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 218.0579
• Monoisotopic Mass: 218.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 70.67